Cas no 1546943-47-8 (3-(2-methyloxolan-3-yl)aminopropan-1-ol)

• Product Name: 3-(2-methyloxolan-3-yl)aminopropan-1-ol
• CAS No: 1546943-47-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5210100
• PubChem ID: 75525168
• Update Time: 2025-05-30

3-(2-methyloxolan-3-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-(2-methyloxolan-3-yl)aminopropan-1-ol

• Inchi： 1S/C8H17NO2/c1-7-8(3-6-11-7)9-4-2-5-10/h7-10H,2-6H2,1H3
• InChI Key： NNMRWZVDUREXIB-UHFFFAOYSA-N
• SMILES： N(C1CCOC1C)CCCO

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2

Additional information on 3-(2-methyloxolan-3-yl)aminopropan-1-ol

Comprehensive Overview of 3-(2-methyloxolan-3-yl)aminopropan-1-ol (CAS No. 1546943-47-8): Properties, Applications, and Industry Insights

3-(2-methyloxolan-3-yl)aminopropan-1-ol (CAS No. 1546943-47-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its oxolane (tetrahydrofuran) ring and aminopropanol side chain, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a chiral building block for drug development, given the increasing demand for enantioselective synthesis in modern medicine.

The compound's molecular structure combines a 2-methyloxolane moiety with a 3-aminopropanol chain, offering both lipophilic and hydrophilic properties. This balance enhances its solubility profile, a critical factor in formulation development. Recent studies highlight its potential in designing central nervous system (CNS) targeted compounds, aligning with current industry focus on neurological therapeutics. The presence of both amine and hydroxyl functional groups allows for diverse derivatization possibilities, addressing the growing need for structure-activity relationship (SAR) optimization in medicinal chemistry.

In the context of green chemistry trends, 3-(2-methyloxolan-3-yl)aminopropan-1-ol presents opportunities for sustainable synthesis routes. Pharmaceutical companies are actively exploring catalytic asymmetric methods to produce such chiral intermediates more efficiently, responding to environmental concerns and cost-reduction pressures. The compound's moderate molecular weight (approximately 159.22 g/mol) and balanced polarity make it particularly suitable for drug-like molecule development, a key focus area in current small-molecule drug discovery programs.

Analytical characterization of CAS No. 1546943-47-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and enantiomeric purity, essential parameters for pharmaceutical applications. The growing availability of high-quality reference standards for this material supports its increasing adoption in research, particularly in preclinical studies where compound characterization is paramount.

From a commercial perspective, the demand for 3-(2-methyloxolan-3-yl)aminopropan-1-ol reflects broader market trends favoring specialty chemical intermediates. Custom synthesis providers report growing inquiries about this compound, especially from contract research organizations (CROs) engaged in fragment-based drug design. Its application potential extends beyond pharmaceuticals to areas like advanced material science, where such heterocyclic compounds contribute to developing functional polymers with tailored properties.

Stability studies indicate that proper storage of CAS No. 1546943-47-8 under anhydrous conditions at controlled temperatures maintains its chemical integrity over extended periods. This stability profile supports its use in long-term research projects and scale-up processes, addressing common industry challenges in intermediate compound management. The compound's relatively low hygroscopicity compared to similar aminopropanol derivatives offers practical advantages in handling and formulation.

Emerging research directions explore the compound's potential in bioconjugation chemistry, particularly for developing targeted drug delivery systems. The reactive amine group allows for selective modification, enabling attachment to various biomolecules or nanocarriers. This application aligns with current therapeutic trends toward precision medicine and personalized treatment approaches, making 3-(2-methyloxolan-3-yl)aminopropan-1-ol a compound of significant future potential.

Quality control protocols for 1546943-47-8 emphasize the importance of residual solvent analysis and heavy metal screening, reflecting stringent regulatory requirements in pharmaceutical manufacturing. Analytical methods development for this compound benefits from advancements in UHPLC technology and mass-directed purification systems, enabling more efficient impurity profiling – a critical consideration for Good Manufacturing Practice (GMP) compliance.

The scientific literature reveals increasing patent activity surrounding derivatives of 3-(2-methyloxolan-3-yl)aminopropan-1-ol, particularly in kinase inhibitor development and GPCR-targeted compounds. This intellectual property landscape indicates the compound's growing importance in innovative drug discovery, with particular relevance to oncological and inflammatory disease research areas. The oxolane ring system contributes to improved metabolic stability in many biological contexts, a valuable feature in lead optimization stages.

Looking forward, CAS No. 1546943-47-8 represents an interesting case study in structure-based drug design principles. Its molecular architecture offers lessons in bioisosteric replacement strategies and conformational restriction approaches – both hot topics in contemporary medicinal chemistry education. As research continues, this compound will likely contribute to advancements in computational chemistry methods for predicting ADME properties of similar heterocyclic systems.